Cas no 51756-42-4 (Lithium, (3,3-diethoxy-1-propynyl)-)
51756-42-4 structure
Product Name:Lithium, (3,3-diethoxy-1-propynyl)-
CAS No:51756-42-4
MF:C7H11LiO2
MW:134.1020424366
CID:361515
PubChem ID:11815403
Update Time:2025-04-19
Lithium, (3,3-diethoxy-1-propynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Lithium, (3,3-diethoxy-1-propynyl)-
- lithium,3,3-diethoxyprop-1-yne
- 51756-42-4
- DTXSID90473380
- SCHEMBL4838365
-
- Inchi: 1S/C7H11O2.Li/c1-4-7(8-5-2)9-6-3;/h7H,5-6H2,2-3H3;/q-1;+1
- InChI Key: GCKWIWCTBWZZRE-UHFFFAOYSA-N
- SMILES: O(CC)C(C#[C-])OCC.[Li+]
Computed Properties
- Exact Mass: 133.09105
- Monoisotopic Mass: 134.09190802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 99.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Lithium, (3,3-diethoxy-1-propynyl)- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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